molecular formula C12H16BN3O2 B2828142 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyrimidine CAS No. 2018362-18-8

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyrimidine

Cat. No.: B2828142
CAS No.: 2018362-18-8
M. Wt: 245.09
InChI Key: VZJUKPQNWSRILH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine is a boronic ester derivative of the imidazo[1,2-a]pyrimidine scaffold. Its structure features a pinacol boronate group at the 6-position of the fused bicyclic heterocycle. This compound is primarily used as a key intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing pharmaceuticals and agrochemicals . The boronate group enables efficient coupling with aryl/heteroaryl halides under palladium catalysis, facilitating the construction of complex biaryl systems .

Properties

IUPAC Name

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-10-14-5-6-16(10)8-9/h5-8H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZJUKPQNWSRILH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CN3C=CN=C3N=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16BN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2018362-18-8
Record name 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(4,4,5,5-Tetram

Comparison with Similar Compounds

Core Heterocycle Variations

Compound Name Core Structure Substituent Position Key Properties/Applications
Target Compound Imidazo[1,2-a]pyrimidine 6-position Suzuki coupling intermediate; potential CNS drug precursor
6-(Pinacolatoboryl)imidazo[1,5-a]pyridine Imidazo[1,5-a]pyridine 6-position Higher lipophilicity; used in kinase inhibitor synthesis
3-Cyano-6-(pinacolatoboryl)imidazo[1,2-a]pyridine Imidazo[1,2-a]pyridine 6-position Electron-withdrawing cyano group enhances reactivity in couplings
6-(Pinacolatoboryl)imidazo[1,2-b]pyridazine Imidazo[1,2-b]pyridazine 6-position Broader π-conjugation; explored in PET radiotracer development

Key Differences :

  • Electronic Effects : The imidazo[1,2-a]pyrimidine core (target) has a pyrimidine ring, offering two nitrogen atoms that increase electron deficiency compared to pyridine-based analogs (e.g., imidazo[1,2-a]pyridine). This enhances electrophilic reactivity in cross-couplings .
  • Bioactivity : Imidazo[1,2-a]pyrimidines exhibit neuroleptic and antihypertensive properties, whereas imidazo[1,2-b]pyridazines are prioritized in oncology (e.g., kinase inhibitors) .

Substituent and Functional Group Variations

Compound Name Functional Group Molecular Weight Purity/Stability
Target Compound Pinacol boronate 269.11 g/mol ≥97% purity; stable at 2–8°C
Methyl 3-(pinacolatoboryl)imidazo[1,2-a]pyridine-7-carboxylate Ester + boronate 299.14 g/mol Hydrolysis-sensitive ester group
N-(3-Methoxybenzyl)-6-(pinacolatoboryl)imidazo[1,2-a]pyridine-2-carboxamide Amide + boronate 407.26 g/mol Enhanced solubility; prodrug potential

Key Differences :

  • Reactivity : Carboxylic esters (e.g., methyl carboxylate) and amides reduce boronate reactivity due to steric hindrance, whereas the target compound’s unsubstituted core allows faster coupling kinetics .
  • Stability: Electron-withdrawing groups (e.g., cyano) stabilize the boronate group against protodeboronation, but the target compound requires strict moisture control .

Pharmacological Potential Comparison

Compound Class Biological Targets Example Activity
Imidazo[1,2-a]pyrimidines Notch signaling, GABA receptors Anxiolytic, neuroleptic
Imidazo[1,2-a]pyridines Kinases (e.g., Tropomyosin receptor kinase) Anticancer, neurotrophic
Imidazo[1,2-b]pyridazines PI3K/mTOR pathways Antiproliferative

Target Compound’s Edge: The pyrimidine ring’s dual nitrogen atoms improve binding to ATP pockets in kinase targets compared to monocyclic analogs. However, imidazo[1,2-b]pyridazines show superior blood-brain barrier penetration due to reduced polarity .

Comparison with Analogs :

  • Imidazo[1,5-a]pyridine derivatives require harsher conditions (e.g., microwave-assisted coupling) due to lower inherent reactivity .
  • Carboxylate/amide-substituted analogs need post-functionalization steps, increasing synthetic complexity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.